methyl (benzoylamino)(cyclohexylidene)acetate

• IUPAC Name: methyl 2-benzamido-2-cyclohexylideneacetate
• InChI: InChI=1S/C16H19NO3/c1-20-16(19)14(12-8-4-2-5-9-12)17-15(18)13-10-6-3-7-11-13/h3,6-7,10-11H,2,4-5,8-9H2,1H3,(H,17,18)
• InChI Key: AZYIHOBPANSGMO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C1CCCCC1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

Synthesis Analysis

The synthesis of methyl (benzoylamino)(cyclohexylidene)acetate involves the preparation from corresponding methyl (Z)-2-(acylamino)-3-(dimethylamino)propenoates. This process enables the creation of versatile reagents for the preparation of diverse polysubstituted heterocyclic systems, including pyrroles, pyrimidines, pyridazines, pyrazoles, isoxazoles, and others, showcasing its utility in constructing complex organic molecules (Pizzioli et al., 1998).

Molecular Structure Analysis

X-ray diffraction studies have provided insights into the crystal and molecular structures of derivatives of methyl (benzoylamino)(cyclohexylidene)acetate. These studies reveal how molecular conformations and intermolecular interactions, such as hydrogen bonding, influence the stability and reactivity of these compounds (Lee et al., 1996).

Chemical Reactions and Properties

Methyl (benzoylamino)(cyclohexylidene)acetate undergoes various chemical reactions, facilitating the synthesis of heterocyclic systems. Its reactivity with carbocyclic and heterocyclic 1,3-diketones or potential 1,3-diketones leads to the formation of compounds with significant biological activities, illustrating its importance in medicinal chemistry and drug design (Ornik et al., 1990).

Physical Properties Analysis

The physical properties of methyl (benzoylamino)(cyclohexylidene)acetate derivatives, such as solubility, melting points, and crystal structures, are crucial for their application in synthesis and material science. These properties are often investigated through spectroscopic methods and crystallography to understand the compound's behavior in different environments and under various conditions.

Chemical Properties Analysis

The chemical properties of methyl (benzoylamino)(cyclohexylidene)acetate, including its reactivity, stability, and functional group transformations, are essential for its application in organic synthesis. Studies have demonstrated its utility in creating a wide range of heterocyclic compounds, showcasing its versatility as a building block in organic chemistry (Roiban et al., 2012).

Mechanism of Action

The mechanism of action is typically discussed in the context of bioactive compounds. It describes how the compound interacts with biological systems. This could involve binding to specific receptors, inhibiting certain enzymes, or modulating specific biochemical pathways.

Safety and Hazards

Safety data sheets provide information on the potential hazards of a chemical, including its reactivity, toxicity, health effects, first aid measures, storage, disposal, protective equipment, and spill-handling procedures.

Future Directions

Future research directions could involve finding new synthetic routes, exploring its potential uses, studying its mechanism of action in more detail, or investigating its behavior under various conditions.